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Compound of Interest

Compound Name: Oct-2-en-4-ol
Cat. No.: B8769673
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for Oct-2-
en-4-ol, including its chemical and physical properties, hazard classifications, and general
safety and handling protocols. The information presented is collated from various chemical
databases and safety assessments.

Chemical Identification and Physical Properties

Oct-2-en-4-ol is a secondary alcohol with the molecular formula C8H160. It exists as
stereoisomers, with the (E) and (Z) forms being common. The following tables summarize the
key identification and physical and chemical properties of Oct-2-en-4-ol.

Table 1: Chemical Identification of Oct-2-en-4-ol

© 2026 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b8769673#bc-rfq
https://www.benchchem.com/product/b8769673/docs?utm_src=pdf-body#in-depth-technical-guide-oct-2-en-4-ol-material-safety-data-sheet
https://www.benchchem.com/product/b8769673/docs?utm_src=pdf-body#in-depth-technical-guide-oct-2-en-4-ol-material-safety-data-sheet
https://www.benchchem.com/product/b8769673/docs?utm_src=pdf-body#in-depth-technical-guide-oct-2-en-4-ol-material-safety-data-sheet
https://www.benchchem.com/product/b8769673/docs?utm_src=pdf-body#in-depth-technical-guide-oct-2-en-4-ol-material-safety-data-sheet
https://www.benchchem.com/product/b8769673/docs?utm_src=pdf-body#in-depth-technical-guide-oct-2-en-4-ol-material-safety-data-sheet
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8769673?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Identifier Value

IUPAC Name oct-2-en-4-ol
Synonyms Butyl propenyl carbinol
CAS Number 4798-61-2

Molecular Formula C8H160

Molecular Weight

128.21 g/mol [1]

Isomers

(2E)-oct-2-en-4-ol, (Z)-oct-2-en-4-ol

Table 2: Physical and Chemical Properties of Oct-2-en-4-ol

Property Value

Appearance Colorless to pale yellow clear liquid[1][2]
Odor Fruity, berry-like

Boiling Point 175.00 to 176.00 °C @ 760.00 mm Hg[1][2]
Flash Point 146.00 °F (63.33 °C) - Closed Cup[2][3]
Specific Gravity 0.830to 0.838 @ 25.00 °C[2][3]

Refractive Index

1.438 to 1.442 @ 20.00 °C[2][3]

Water Solubility

2143 mg/L @ 25 °C (estimated)[2][3]

logP (o/w)

2.518 (estimated)[2][3]

Vapor Pressure

0.362 mmHg @ 25.00 °C (estimated)[2][3]

Hazard Identification and Classification

Based on available data, Oct-2-en-4-ol is classified as harmful if swallowed and causes

serious eye irritation. The Globally Harmonized System (GHS) classification and European

hazard symbols are detailed below.

Table 3: GHS Classification for (2E)-2-Octen-4-ol[1]
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Hazard Class Hazard Category Hazard Statement

Acute toxicity, Oral Category 4 H302: Harmful if swallowed
Serious eye damage/eye H319: Causes serious eye
o Category 2A o

irritation irritation

Table 4: European Hazard Classification[3]

Symbol Indication of Danger Risk Phrase

Xn Harmful R22: Harmful if swallowed

Toxicological Summary

Detailed toxicological studies providing specific LD50 values for oral, dermal, and inhalation
routes for Oct-2-en-4-ol are not readily available in the public domain. The Good Scents
Company database lists oral, parenteral, dermal, and inhalation toxicity as "Not determined”.[3]

However, the Joint FAO/WHO Expert Committee on Food Additives (JECFA) has evaluated
(E)-2-Octen-4-ol and concluded that there is "No safety concern at current levels of intake
when used as a flavouring agent".[1][4][5]

Experimental Protocols

Specific experimental protocols for the toxicological assessment of Oct-2-en-4-ol are not
detailed in the available literature. However, standardized OECD guidelines are typically
followed for such assessments. Below are generalized methodologies for key toxicological
endpoints.

Acute Oral Toxicity - OECD Guideline 423 (Acute Toxic
Class Method)

e Principle: This method involves the administration of the test substance to a group of fasted
animals in a stepwise procedure using a minimum number of animals. The outcome is the
classification of the substance into a toxicity class based on the observed mortality.
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o Test Animals: Typically, rodents (e.g., rats) are used.
e Procedure:

o A starting dose is selected from one of four fixed levels (5, 50, 300, or 2000 mg/kg body
weight).

o The substance is administered orally by gavage to a single animal.
o The animal is observed for signs of toxicity and mortality for up to 14 days.

o Based on the outcome, the next dose is administered to another animal, or the test is
concluded.

o Observations: Animals are observed for changes in skin and fur, eyes, mucous membranes,
respiratory, circulatory, autonomic and central nervous systems, and somatomotor activity
and behavior pattern.

Acute Dermal Irritation/Corrosion - OECD Guideline 404

e Principle: This test evaluates the potential of a substance to cause reversible inflammatory
changes to the skin.

o Test Animals: Albino rabbits are typically used.[6]
e Procedure:

A small area of the animal's skin is shaved.

[e]

o

A dose of 0.5 mL (for liquids) or 0.5 g (for solids) of the test substance is applied to the
skin under a gauze patch.[6]

o

The patch is left in place for 4 hours.[6]

[¢]

After the exposure period, the patch is removed, and the skin is cleaned.

o Observations: The skin is examined for erythema (redness) and edema (swelling) at 1, 24,
48, and 72 hours after patch removal.[7] The observations are scored, and the reversibility of
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any lesions is assessed for up to 14 days.[6]

Acute Eye Irritation/Corrosion - OECD Guideline 405

e Principle: This test assesses the potential of a substance to produce irritation or damage to
the eye.

o Test Animals: Albino rabbits are the preferred species.[7]
e Procedure:

o Asingle dose of the test substance (0.1 mL for liquids) is instilled into the conjunctival sac
of one eye of the animal.[7]

o The other eye remains untreated and serves as a control.[7]

o Observations: The eyes are examined at 1, 24, 48, and 72 hours after application for effects
on the cornea, iris, and conjunctiva.[7] The severity of the lesions is scored, and their
reversibility is evaluated.

Signaling Pathways and Experimental Workflows

Information on the specific signaling pathways affected by Oct-2-en-4-ol is not available in the
current scientific literature. The following diagram illustrates a generalized workflow for the
safety assessment of a chemical substance, based on the principles of tiered testing strategies.
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Caption: Generalized workflow for chemical safety assessment.
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Handling and Storage

Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.

o Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and clothing to
prevent skin contact.

» Respiratory Protection: Use in a well-ventilated area. If ventilation is inadequate, use a
NIOSH-approved respirator with an organic vapor cartridge.

Handling:

Avoid contact with skin and eyes.

Do not ingest or inhale.

Keep away from heat, sparks, and open flames.

Use non-sparking tools.

Wash thoroughly after handling.

Storage:

e Store in a cool, dry, and well-ventilated area.
o Keep container tightly closed.

» Store away from incompatible materials such as strong oxidizing agents.

First Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention if symptoms persist.

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing. Seek medical attention if irritation develops.
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» Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, holding the
eyelids open. Remove contact lenses if present and easy to do. Continue rinsing. Seek
immediate medical attention.

e Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.

Fire-Fighting Measures
e Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

» Unsuitable Extinguishing Media: Do not use a solid water stream as it may spread the fire.

o Specific Hazards: Flammable liquid and vapor. Vapors may form explosive mixtures with air
and can travel to a source of ignition and flash back.

Accidental Release Measures

o Personal Precautions: Wear appropriate personal protective equipment. Evacuate personnel
to a safe area. Ensure adequate ventilation. Remove all sources of ignition.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

o Methods for Cleaning Up: Absorb with an inert material (e.g., sand, diatomaceous earth) and
place in a suitable container for disposal.

Disposal Considerations

Dispose of in accordance with local, state, and federal regulations. Do not dispose of into the
environment.

Disclaimer: This document is intended for informational purposes only and is not a substitute
for a comprehensive Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS) provided
by the manufacturer. It is the responsibility of the user to conduct a thorough risk assessment
before handling this chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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